Cas no 2148406-71-5 (2-(1,5-dimethyl-1H-pyrazol-4-yl)methylcyclobutan-1-ol)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-4-yl)methylcyclobutan-1-ol
• CAS No: 2148406-71-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6428000
• PubChem ID: 165604670
• Update Time: 2025-10-28

2-(1,5-dimethyl-1H-pyrazol-4-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-4-yl)methylcyclobutan-1-ol
• 2148406-71-5
• EN300-1635403
• 2-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C10H16N2O/c1-7-9(6-11-12(7)2)5-8-3-4-10(8)13/h6,8,10,13H,3-5H2,1-2H3
• InChI Key： ONCAPOBBLMELMT-UHFFFAOYSA-N
• SMILES： OC1CCC1CC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-4-yl)methylcyclobutan-1-ol

2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol: A Comprehensive Overview

2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol is a unique organic compound with the CAS number 2148406-71-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structure and potential applications. The molecule consists of a cyclobutanol moiety attached to a substituted pyrazole ring, which contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of cyclobutanol derivatives in drug discovery. The compact ring structure of cyclobutane provides unique steric and electronic properties, making it an attractive scaffold for designing bioactive molecules. In the case of 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol, the presence of the pyrazole ring further enhances its chemical versatility. Pyrazole, a five-membered aromatic heterocycle, is known for its ability to act as a hydrogen bond donor and acceptor, which is crucial for molecular interactions in biological systems.

The synthesis of 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol involves a multi-step process that typically includes the formation of the pyrazole ring followed by its functionalization with a cyclobutanol group. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantiomeric excess. This has opened new avenues for exploring the stereochemical properties of this compound in chiral environments.

In terms of biological activity, 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer cell proliferation. The methyl groups on the pyrazole ring contribute to hydrophobic interactions, while the hydroxyl group on the cyclobutane ring facilitates hydrogen bonding with target proteins.

From an environmental perspective, understanding the fate and toxicity of 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol is essential for its safe handling and application. Recent research has focused on evaluating its biodegradability under different conditions. Results indicate that the compound undergoes microbial degradation through oxidative pathways, suggesting that it poses minimal long-term risks to ecosystems when managed appropriately.

The structural uniqueness of 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol also makes it a valuable tool in chemical education and research. Its use as a model compound for studying ring strain effects and heterocyclic chemistry has provided valuable insights into fundamental organic reactions. Moreover, its application in natural product synthesis has been explored, with researchers leveraging its framework to construct complex biomolecules inspired by nature.

In conclusion, 2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Methylcyclobutan-1-Ol (CAS No: 214840677) stands out as a versatile compound with significant potential across multiple disciplines. Its intricate structure not only offers opportunities for innovative chemical synthesis but also holds promise for advancing therapeutic interventions and environmental sustainability efforts.